Cas no 1101927-73-4 (methyl (2S,3S)-N-tert-butoxycarbonyl-3-methylprolinate)

• Product Name: methyl (2S,3S)-N-tert-butoxycarbonyl-3-methylprolinate
• CAS No: 1101927-73-4
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 2886014
• PubChem ID: 66600403
• Update Time: 2025-04-21

methyl (2S,3S)-N-tert-butoxycarbonyl-3-methylprolinate Chemical and Physical Properties

Names and Identifiers

• methyl (2S,3S)-N-tert-butoxycarbonyl-3-methylprolinate
• SCHEMBL116263
• 1-(tert-Butyl) 2-methyl (2S,3S)-3-methylpyrrolidine-1,2-dicarboxylate
• 1101927-73-4

• Inchi： 1S/C12H21NO4/c1-8-6-7-13(9(8)10(14)16-5)11(15)17-12(2,3)4/h8-9H,6-7H2,1-5H3/t8-,9-/m0/s1
• InChI Key： WONWFUGZCJWLGL-IUCAKERBSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C)[C@H]1C(=O)OC)=O

Computed Properties

• Exact Mass: 243.14700
• Monoisotopic Mass: 243.14705815Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84000
• LogP: 1.74280